An In-depth Technical Guide to the Chemical and Physical Properties of Calcium Dodecylbenzenesulfonate
An In-depth Technical Guide to the Chemical and Physical Properties of Calcium Dodecylbenzenesulfonate
This technical guide provides a comprehensive overview of the core chemical and physical properties of Calcium Dodecylbenzenesulfonate. Designed for researchers, scientists, and professionals in drug development, this document consolidates key data, outlines detailed experimental methodologies, and presents visual workflows for clarity and practical application.
Chemical Identity and Structure
Calcium Dodecylbenzenesulfonate (CDBS) is the calcium salt of dodecylbenzenesulfonic acid. It is an anionic surfactant widely used in various industrial applications for its excellent detergency and emulsifying properties.[1] The structure consists of a hydrophobic dodecylbenzene (B1670861) tail and a hydrophilic sulfonate head, with a calcium ion as the counterion.[2]
Table 1: Chemical Identifiers
| Identifier | Value | Reference(s) |
| CAS Number | 26264-06-2 | [1][3][4][5][6] |
| Molecular Formula | C₃₆H₅₈CaO₆S₂ | [2][4][7] |
| Molecular Weight | 691.05 g/mol | [3][6][7][8] |
| IUPAC Name | calcium bis(4-dodecylbenzenesulfonate) | [9] |
| Synonyms | Calcium N-dodecylbenzenesulfonate, CaDDBS, Pesticide Emulsifier 500#, Dodecylbenzenesulfonic acid calcium salt | [4][7][10] |
| InChI | InChI=1S/2C18H30O3S.Ca/c21-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(16-14-17)22(19,20)21;/h213-16H,2-12H2,1H3,(H,19,20,21);/q;;+2/p-2 | [9] |
| InChIKey | IQAXZJZTCMIPCX-UHFFFAOYSA-L | [9] |
| Canonical SMILES | CCCCCCCCCCCCC1=CC=C(C=C1)S(=O)(=O)[O-].CCCCCCCCCCCCC1=CC=C(C=C1)S(=O)(=O)[O-].[Ca+2] | [9] |
Physicochemical Properties
The physical and chemical characteristics of Calcium Dodecylbenzenesulfonate are pivotal to its functionality as a surfactant. These properties are summarized in the tables below.
Table 2: Physical Properties
| Property | Value | Conditions | Reference(s) |
| Appearance | White to light yellow solid or yellowish-brown viscous liquid | Ambient | [2][3][10] |
| Melting Point | 349.8 °C | at 0 mmHg | [5] |
| Boiling Point | 843.1 °C | at 0 mmHg | [5] |
| Density | 1.04 g/cm³ | at 20°C | [3][6] |
| Solubility in Water | 0.853 mg/L | at 25°C | [5] |
| Solubility in Organic Solvents | Soluble in methanol (B129727) and toluene | - | [7] |
| pH | 5 - 7 | - | [5][7] |
| Flash Point | 149 °C | at 101.5 kPa | [5] |
| Vapor Pressure | 0 Pa | at 25°C | [5][6] |
Table 3: Surfactant Properties
| Property | Value | Method | Reference(s) |
| Critical Micelle Concentration (CMC) | Varies with conditions (e.g., presence of electrolytes) | Surface Tensiometry, Conductometry, Fluorescence Spectroscopy | [11][12][13] |
| Surface Tension | Significantly lowers the surface tension of water | Tensiometry (Wilhelmy plate, Du Noüy ring, Pendant Drop) | [11][12] |
| Partition Coefficient (LogP) | 4.77 | at pH 7, 25°C | [5][6] |
Experimental Protocols
Synthesis of Calcium Dodecylbenzenesulfonate
A common laboratory-scale synthesis involves the neutralization of dodecylbenzenesulfonic acid with a calcium base.
Materials:
-
Dodecylbenzenesulfonic acid
-
Calcium hydroxide (B78521) (Ca(OH)₂) or Calcium oxide (CaO)[2]
-
Methanol (or other suitable solvent)
-
Deionized water
-
pH indicator or pH meter
Procedure:
-
Dissolve a known amount of dodecylbenzenesulfonic acid in a suitable solvent, such as methanol, in a reaction vessel.
-
In a separate container, prepare a slurry of calcium hydroxide in deionized water.
-
Slowly add the calcium hydroxide slurry to the dodecylbenzenesulfonic acid solution while stirring continuously.
-
Monitor the pH of the reaction mixture. Continue adding the calcium hydroxide slurry until the pH reaches a neutral range (pH 7-8).[14]
-
Once the neutralization is complete, the mixture may be heated to between 60-100°C to ensure the reaction goes to completion.[14]
-
The resulting product, Calcium Dodecylbenzenesulfonate, can be isolated by removing the solvent and any excess water, for example, through evaporation under reduced pressure.[14]
-
Further purification can be achieved by filtration to remove any unreacted starting materials or byproducts.[15]
Determination of Critical Micelle Concentration (CMC)
The CMC is a fundamental property of surfactants. It can be determined by observing the change in various physical properties of the surfactant solution as a function of concentration.
Principle: The surface tension of a surfactant solution decreases with increasing concentration until the CMC is reached, after which it remains relatively constant.
Apparatus:
-
Tensiometer (Wilhelmy plate, Du Noüy ring, or pendant drop method)
-
Precision balance
-
Volumetric flasks and pipettes
Procedure:
-
Prepare a stock solution of Calcium Dodecylbenzenesulfonate in deionized water.
-
Create a series of dilutions of the stock solution to obtain a range of concentrations.
-
Measure the surface tension of each solution using a tensiometer, starting from the most dilute solution.
-
Ensure the measuring probe (Wilhelmy plate or Du Noüy ring) is thoroughly cleaned between measurements.
-
Plot the surface tension as a function of the logarithm of the surfactant concentration.
-
The CMC is the concentration at the point of intersection of the two linear portions of the plot.
Spectroscopic Characterization
FTIR spectroscopy is used to identify the functional groups present in the molecule.
Procedure:
-
A small amount of the solid Calcium Dodecylbenzenesulfonate sample is finely ground with potassium bromide (KBr).
-
The mixture is pressed into a thin, transparent pellet.
-
The pellet is placed in the sample holder of an FTIR spectrometer.
-
The infrared spectrum is recorded over a suitable wavelength range (e.g., 4000-400 cm⁻¹).
-
Characteristic peaks for the sulfonate group (S=O stretching), aromatic ring (C=C stretching), and alkyl chain (C-H stretching) are identified.
¹H and ¹³C NMR spectroscopy can provide detailed information about the molecular structure.
Procedure:
-
Dissolve a small amount of the sample in a suitable deuterated solvent (e.g., D₂O, if soluble, or an organic solvent like CDCl₃ if the sample is appropriately prepared).
-
Transfer the solution to an NMR tube.
-
Acquire the ¹H and ¹³C NMR spectra using an NMR spectrometer.
-
Analyze the chemical shifts, integration, and splitting patterns to confirm the presence of the aromatic protons, the long alkyl chain, and to verify the overall structure.
Applications in Research and Development
Calcium Dodecylbenzenesulfonate's properties as an anionic surfactant make it a valuable tool in various research and development contexts, including:
-
Drug Formulation: As an emulsifier and solubilizing agent for poorly water-soluble drug compounds.
-
Pesticide Formulation: It is a key component in emulsifiable concentrates for pesticides, herbicides, and fungicides, enhancing their dispersion and effectiveness.[7][16]
-
Detergency Studies: As a model anionic surfactant for investigating cleaning mechanisms and the effects of water hardness.
-
Industrial Processes: Utilized in the textile industry, as a dispersant in coatings, and in metalworking fluids.[1][16]
Safety and Handling
Calcium Dodecylbenzenesulfonate may cause skin and eye irritation.[3] It is important to handle the compound with appropriate personal protective equipment, including gloves and safety glasses. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
This guide provides a foundational understanding of the chemical and physical properties of Calcium Dodecylbenzenesulfonate. For specific applications, further investigation and optimization of experimental conditions are recommended.
References
- 1. researchgate.net [researchgate.net]
- 2. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
- 3. pubs.acs.org [pubs.acs.org]
- 4. Surfactant Self-Assembling and Critical Micelle Concentration: One Approach Fits All? - PMC [pmc.ncbi.nlm.nih.gov]
- 5. tegewa.de [tegewa.de]
- 6. mastrad.com [mastrad.com]
- 7. m.youtube.com [m.youtube.com]
- 8. clearsolutionsusa.com [clearsolutionsusa.com]
- 9. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]
- 10. sancolo.com [sancolo.com]
- 11. researchgate.net [researchgate.net]
- 12. Calcium Dodecylbenzene Sulfonate CAS 26264-06-2 - Blissam [blissamchem.com]
- 13. Calcium Dodecylbenzenesulfonate | C36H62CaO6S2 | CID 156614057 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 14. psecommunity.org [psecommunity.org]
- 15. researchgate.net [researchgate.net]
- 16. mdpi.com [mdpi.com]
